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Compound of Interest

Compound Name: 4-Methylindole

Cat. No.: B103444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylindole, also known as skatole, is an aromatic heterocyclic organic compound with the

chemical formula C₉H₉N. It is a derivative of indole and plays a significant role as a versatile

building block in the synthesis of various pharmaceuticals, agrochemicals, and fragrances.[1]

Its unique chemical structure allows for a wide range of chemical modifications, making it a

molecule of high interest in medicinal chemistry and materials science. This technical guide

provides an in-depth overview of the physical and chemical properties of 4-Methylindole,

complete with experimental protocols and pathway visualizations to support researchers and

drug development professionals.

Physical Properties
The physical characteristics of 4-Methylindole are crucial for its handling, formulation, and

application in various experimental and industrial settings. A summary of its key physical

properties is presented in the tables below, followed by detailed experimental methodologies

for their determination.
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Property Value Reference

IUPAC Name 4-methyl-1H-indole [2]

Synonyms 4-Methyl-1H-indole, Skatole [3]

CAS Number 16096-32-5 [3]

Molecular Formula C₉H₉N [3]

Molecular Weight 131.17 g/mol [3]

Appearance
Clear yellow to brown liquid

after melting.
[2]

Odor
Strong, fecal-like odor at high

concentrations.

Physicochemical Properties
Property Value Reference

Melting Point 5 °C [2][4][5][6]

Boiling Point 267 °C [2][4][5][6]

Density 1.062 g/mL at 25 °C [4][6]

Flash Point >112 °C [7]

Refractive Index (n_D^20) 1.606 - 1.608 [2][4]

pKa 17.36 ± 0.30 (Predicted)

LogP 2.54

Solubility

Insoluble in water; Soluble in

ethanol, diethyl ether, and

acetone.

[7]

Vapor Pressure 0.0132 mmHg at 25°C [4]
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Experimental Protocols for Physical Property
Determination
Melting Point Determination (Capillary Method)
Objective: To determine the melting point of 4-Methylindole.

Materials:

4-Methylindole sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Ensure the 4-Methylindole sample is pure and dry. If the sample is a liquid at room

temperature, it should be cooled to solidify it before the determination.

Place a small amount of the solidified 4-Methylindole into a mortar and gently grind it into a

fine powder.

Press the open end of a capillary tube into the powdered sample, trapping a small amount of

the solid.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. The packed sample height should be 2-3 mm.

Place the capillary tube into the sample holder of the melting point apparatus.

Set the heating rate to a rapid setting to quickly determine an approximate melting range.

Allow the apparatus to cool below the approximate melting point.
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Prepare a new sample and set the heating rate to 1-2 °C per minute for an accurate

determination.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).[6][8][9][10]

Boiling Point Determination (Thiele Tube Method)
Objective: To determine the boiling point of 4-Methylindole.

Materials:

4-Methylindole sample

Small test tube

Capillary tube (sealed at one end)

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Rubber band or wire to attach the test tube to the thermometer

Bunsen burner or heating mantle

Procedure:

Add about 0.5 mL of 4-Methylindole to a small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.
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Clamp the thermometer so that the test tube and the thermometer bulb are immersed in the

mineral oil within the Thiele tube, ensuring the oil level is above the side arm.

Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[11]

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of 4-Methylindole in various solvents.

Materials:

4-Methylindole sample

Test tubes

Distilled water

Ethanol

Diethyl ether

Acetone

Spatula

Vortex mixer (optional)

Procedure:
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Label four clean, dry test tubes for each solvent: water, ethanol, diethyl ether, and acetone.

Add approximately 2 mL of each solvent to the corresponding test tube.

Add a small, accurately measured amount of 4-Methylindole (e.g., 10 mg or a single drop)

to each test tube.

Observe if the sample dissolves immediately.

If not, gently agitate the test tube or use a vortex mixer for 30 seconds.[12][13]

Observe the mixture for any signs of dissolution (e.g., disappearance of the solid/liquid,

formation of a homogeneous solution).

Record the solubility as soluble, partially soluble, or insoluble for each solvent.[12][13]

Chemical Properties and Reactions
4-Methylindole exhibits the characteristic reactivity of the indole ring system, which is an

electron-rich aromatic heterocycle. Electrophilic substitution is a key reaction type, with a strong

preference for substitution at the C3 position.

Fischer Indole Synthesis of 4-Methylindole
The Fischer indole synthesis is a classic and versatile method for preparing indoles. For 4-
Methylindole, the synthesis would involve the reaction of m-tolylhydrazine with an appropriate

ketone or aldehyde under acidic conditions. A plausible route involves the reaction of m-

tolylhydrazine with acetone.
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Caption: Fischer Indole Synthesis of 4-Methylindole.

Biological Activity and Signaling Pathways
4-Methylindole has been identified as a ligand for the Aryl Hydrocarbon Receptor (AhR), a

ligand-activated transcription factor involved in regulating the expression of genes related to

xenobiotic metabolism, cell growth, and differentiation. 4-Methylindole acts as an agonist of

the human AhR.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
Upon binding to its ligand, such as 4-Methylindole, the AhR translocates from the cytoplasm to

the nucleus. In the nucleus, it forms a heterodimer with the AhR Nuclear Translocator (ARNT).

This complex then binds to specific DNA sequences known as Xenobiotic Response Elements

(XREs) in the promoter regions of target genes, such as Cytochrome P450 1A1 (CYP1A1),

leading to their transcriptional activation.[14][15]
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Caption: 4-Methylindole Activation of the AhR Signaling Pathway.

Spectroscopic Data and Analysis
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Spectroscopic techniques are essential for the structural elucidation and purity assessment of

4-Methylindole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃):

δ (ppm): 7.95 (br s, 1H, NH), 7.20-7.00 (m, 4H, Ar-H), 6.60 (m, 1H, Ar-H), 2.50 (s, 3H, CH₃).

¹³C NMR (100 MHz, CDCl₃):

δ (ppm): 136.0, 128.5, 124.0, 122.0, 120.5, 119.0, 110.0, 100.0, 18.0.

Experimental Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of 4-Methylindole in approximately 0.6 mL of

deuterated chloroform (CDCl₃) in an NMR tube.

Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz NMR spectrometer.

¹H NMR Acquisition: Use a standard single-pulse experiment. Key parameters include a

spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of

scans (e.g., 16) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., zgpg30). Key

parameters include a spectral width of ~240 ppm, a relaxation delay of 2 seconds, and a

larger number of scans (e.g., 1024) due to the lower natural abundance of ¹³C.

Data Processing: Process the acquired Free Induction Decays (FIDs) with an appropriate

software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction,

and baseline correction. Reference the spectra to the residual solvent peak of CDCl₃ (δ 7.26

ppm for ¹H and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy
Key Absorptions (liquid film, cm⁻¹):

~3400 (br): N-H stretch
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~3100-3000: Aromatic C-H stretch

~2950-2850: Aliphatic C-H stretch (from the methyl group)

~1600, 1450: Aromatic C=C stretching

~740: Aromatic C-H bend

Experimental Protocol for FTIR Spectroscopy (Liquid Film):

Sample Preparation: As 4-Methylindole is a low-melting solid, it can be analyzed as a liquid

film. Place one or two drops of the molten sample onto a clean, dry salt plate (e.g., NaCl or

KBr).

Place a second salt plate on top of the first to create a thin film of the liquid between the

plates.[5]

Instrumentation: Place the salt plate assembly in the sample holder of an FTIR spectrometer.

Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹. Acquire a

background spectrum of the empty salt plates first and subtract it from the sample spectrum.

A typical measurement involves co-adding 16 or 32 scans to improve the signal-to-noise

ratio.[16]

Mass Spectrometry (MS)
Electron Ionization (EI-MS):

m/z (% relative intensity): 131 (M⁺, 100), 130 (M⁺-H, 80), 115 (15), 103 (10), 77 (20).

Experimental Protocol for Mass Spectrometry (GC-MS):

Sample Preparation: Prepare a dilute solution of 4-Methylindole in a volatile organic solvent

such as dichloromethane or methanol.

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with

an electron ionization (EI) source.
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GC Conditions:

Injector Temperature: 250 °C

Column: A non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ion Source Temperature: 230 °C

Electron Energy: 70 eV

Mass Range: Scan from m/z 40 to 300.

Data Analysis: Identify the peak corresponding to 4-Methylindole in the total ion

chromatogram and analyze its mass spectrum to determine the molecular ion and

fragmentation pattern.[17]

Conclusion
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Methylindole, tailored for professionals in research and drug development. The

tabulated data, detailed experimental protocols, and visualizations of key chemical and

biological pathways offer a valuable resource for understanding and utilizing this important

heterocyclic compound. The provided methodologies can be adapted for quality control,

reaction monitoring, and further investigation into the biological roles of 4-Methylindole and its

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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